Cas no 37778-22-6 (3-Bromo-4-methyl-2-quinolinol)

3-Bromo-4-methyl-2-quinolinol is a brominated quinoline derivative with a molecular formula of C₁₀H₈BrNO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical agents. The presence of both bromo and hydroxyl functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its structural features make it valuable in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial or antitumor agents. The methyl substitution at the 4-position further influences its electronic properties, contributing to its utility in complex synthetic pathways. This compound is typically handled under controlled conditions due to its reactivity and sensitivity.
3-Bromo-4-methyl-2-quinolinol structure
3-Bromo-4-methyl-2-quinolinol structure
Product Name:3-Bromo-4-methyl-2-quinolinol
CAS No:37778-22-6
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD02315177
CID:922613
PubChem ID:37832
Update Time:2025-10-15

3-Bromo-4-methyl-2-quinolinol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-methylquinolin-2(1H)-one
    • 3-Bromo-4-methylcarbostyril
    • 3-bromo-4-methyl-2-quinolinol(SALTDATA: FREE)
    • 3-bromo-4-methyl-1H-quinolin-2-one
    • 2(1H)-Quinolinone,3-bromo-4-methyl
    • 2(1H)-Quinolinone,3-bromo-4-methyl-(9CI)
    • 3-Brom-4-methyl-2-hydroxychinolin
    • 3-Brom-4-methyl-chinolin-2-ol
    • 3-Bromo-4-methyl-carbostyril
    • 3-bromo-4-methyl-quinolin-2-ol
    • CARBOSTYRIL,3-BROMO-4-METHYL
    • CS-0320186
    • NSC 142457
    • STK505579
    • 3-bromo-4-methyl-2-quinolinol
    • WLN: T66 BNJ CQ DE E1
    • AKOS000321588
    • Z1203159746
    • 2(1H)-Quinolinone, 3-bromo-4-methyl-
    • 3-bromo-4-methylquinolin-2-ol
    • NSC142457
    • AKOS006341674
    • LS-02977
    • SCHEMBL21977684
    • EN300-7386832
    • CARBOSTYRIL, 3-BROMO-4-METHYL-
    • NSC-142457
    • MFCD02315177
    • 3-Bromo-4-methyl-2(1H)-quinolinone
    • 37778-22-6
    • E77633
    • DTXSID80191223
    • UNII-GR4WL7429E
    • SB68889
    • 3-bromo-4-methyl-1,2-dihydroquinolin-2-one
    • GR4WL7429E
    • AE-406/41056676
    • ALBB-008797
    • 3-Bromo-4-methyl-2-quinolinol
    • MDL: MFCD02315177
    • Inchi: 1S/C10H8BrNO/c1-6-7-4-2-3-5-8(7)12-10(13)9(6)11/h2-5H,1H3,(H,12,13)
    • InChI Key: ATONPIUAJAKDQK-UHFFFAOYSA-N
    • SMILES: BrC1C(NC2C=CC=CC=2C=1C)=O

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 32.86000
  • LogP: 2.59900

3-Bromo-4-methyl-2-quinolinol Security Information

  • HazardClass:IRRITANT

3-Bromo-4-methyl-2-quinolinol Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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